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Compound of Interest

Compound Name: 5-Iodo-2-methyl-3-nitropyridine

CAS No.: 905439-49-8

Cat. No.: B1397879 Get Quote

Executive Summary & Chemical Profile
This guide addresses the isolation and purification of 5-Iodo-2-methyl-3-nitropyridine (CAS

905439-49-8). This intermediate is critical in the synthesis of kinase inhibitors (e.g., ALK/c-Met

inhibitors) but presents unique challenges due to its electron-deficient nature.

Chemical Profile:

Structure: Pyridine ring substituted with a methyl group (C2), a nitro group (C3), and an

iodine atom (C5).

Basicity (Critical): unlike simple pyridines, this molecule is essentially non-basic (

). The electron-withdrawing nitro and iodo groups suppress the nitrogen lone pair availability.

Solubility: Soluble in EtOAc, DCM, THF; sparingly soluble in alcohols; insoluble in water and

aliphatic hydrocarbons (heptane/hexane).

Diagnostic Troubleshooting (Q&A)
Category A: Extraction & Workup Issues
Q1: I attempted to extract the product into 1M HCl to remove non-basic impurities, but the

product remained in the organic layer. Why? A: This is a common misconception. While
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pyridine is basic (

), the introduction of a nitro group at C3 and an iodine at C5 drastically reduces the electron
density on the ring nitrogen. The

of 5-iodo-2-methyl-3-nitropyridine is estimated to be below 0. Consequently, it will not
protonate significantly in 1M HCl and will behave like a neutral organic compound, remaining in
the organic phase (DCM or EtOAc).

Correct Protocol: Wash the organic layer with dilute acid (1M HCl) only to remove other

highly basic pyridine impurities. Your product will stay in the organic layer.

Q2: The crude solid is dark brown/purple and sticky. How do I fix this? A: The coloration is likely

due to residual elemental iodine (

) or oxidative coupling byproducts (tar).

Solution: Dissolve the crude material in Ethyl Acetate and wash with a 10% Sodium

Thiosulfate (

) solution.[1] The thiosulfate reduces purple

to colorless iodide (

), which washes away in the aqueous layer.

Category B: Purity & Separation[2]
Q3: TLC shows a persistent spot just below my product (

in 30% EtOAc/Hex). What is it? A: This is most likely unreacted 2-methyl-3-nitropyridine
(starting material). Since it lacks the bulky iodine atom, it is slightly more polar and interacts
stronger with silica.

Removal: Because the polarity difference is small (

), recrystallization is often more effective than flash chromatography for removing this
specific impurity.

Q4: I see a minor impurity with a slightly higher
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. A: This could be the 6-iodo regioisomer. Electrophilic iodination is directed para to the methyl
group (position 5), but steric or electronic effects can lead to minor iodination at position 6.

Removal: This isomer is less polar. A silica plug with non-polar eluent (5-10% EtOAc in

Hexane) can often elute the 6-iodo isomer before your main product.

Core Purification Protocols
Protocol A: Recrystallization (Recommended for Scale
>5g)
This method exploits the steep solubility curve of nitro-pyridines in ethanol.

Reagents:

Solvent A: Ethanol (Absolute)

Solvent B: Water (Anti-solvent) or Heptane

Step-by-Step:

Dissolution: Place crude solid in a flask. Add minimum boiling Ethanol (~5-7 mL per gram of

crude).

Reflux: Heat to reflux (

) with stirring. If undissolved solids remain (inorganic salts), filter hot through a glass frit.

Crystallization: Remove from heat.

Option 1 (Standard): Allow to cool slowly to RT. If no crystals form, add warm Water

dropwise until slight turbidity persists, then cool to

.

Option 2 (High Purity): Use Heptane as the anti-solvent. Add warm Heptane to the boiling

ethanol solution until the cloud point is reached.

Isolation: Filter the pale yellow needles. Wash with cold Ethanol/Heptane (1:1).
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Drying: Vacuum dry at

for 4 hours. (Melting point check: Target range

, varies by polymorph).

Protocol B: Flash Column Chromatography
Stationary Phase: Silica Gel (230-400 mesh). Mobile Phase: Hexanes (or Heptane) / Ethyl

Acetate.

Gradient (% EtOAc in
Hexane)

Component Eluted (approx)

0 - 5%
Non-polar tar / Di-iodo

byproducts
> 0.8

10 - 15% 6-iodo regioisomer (Trace) 0.65

20 - 30%
Target: 5-Iodo-2-methyl-3-

nitropyridine
0.45

40 - 50%
Unreacted 2-methyl-3-

nitropyridine
0.35

Visual Decision Guides
Figure 1: Purification Strategy Decision Tree
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Crude Reaction Mixture
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Caption: Decision matrix for selecting the optimal purification route based on crude purity and

physical appearance.

Figure 2: Workup & Isolation Flow
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Iodination Reaction
(H2SO4/I2)

Pour onto Ice/Water
Neutralize with NaHCO3

Extract into EtOAc
(Product in Organic Phase)

Wash Organic Phase:
1. 10% Na2S2O3 (Remove I2)

2. Brine

Dry over Na2SO4
Concentrate Crude Solid

Click to download full resolution via product page

Caption: Standard workup procedure to ensure removal of inorganic acids and elemental

iodine before purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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